BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Carbonyl Dibromide: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbonyl dibromide

Cat. No.: B3054279

For immediate release

This document provides essential guidance on the proper disposal procedures for carbonyl
dibromide (COBr2), a colorless liquid also known as bromophosgene. Researchers, scientists,
and drug development professionals must handle this hazardous chemical with extreme
caution, adhering to strict safety protocols to mitigate risks. Carbonyl dibromide is known to
be sensitive to hydrolysis and slowly decomposes at low temperatures into carbon monoxide
and elemental bromine.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that all necessary safety measures are in
place. Work in a well-ventilated area, preferably within a chemical fume hood.[2] Avoid the
formation of dust and aerosols, and prevent contact with skin and eyes.[2] Use non-sparking
tools and take precautionary measures against static discharge.[2][3]

In case of accidental release, evacuate the area and remove all sources of ignition.[2]
Personnel involved in the cleanup must wear appropriate personal protective equipment (PPE).

[2]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling carbonyl
dibromide. The following PPE is mandatory:
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PPE Category Specification Source

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [2]
EN 166 (EU) or NIOSH (US).

Fire/flame resistant and
) ] impervious clothing. Chemical
Skin Protection ) ) [2]
impermeable gloves (inspected

prior to use).

A full-face respirator is

necessary if exposure limits
Respiratory Protection are exceeded or if irritation or [2]

other symptoms are

experienced.

Step-by-Step Disposal Procedure

The primary method for the disposal of small, laboratory-scale quantities of carbonyl
dibromide is through controlled hydrolysis, which breaks it down into less hazardous
components: hydrogen bromide and carbon dioxide.[1] For larger quantities, disposal must be
conducted by a licensed chemical destruction plant or through controlled incineration with flue
gas scrubbing.[2]

Experimental Protocol: Laboratory-Scale Hydrolysis
This protocol is intended for the neutralization of small quantities of carbonyl dibromide.

Materials:

Carbonyl dibromide

Large beaker or flask

Stir bar and magnetic stir plate

Dropping funnel
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* Ice bath

e Sodium bicarbonate solution (5-10%) or other suitable neutralizing agent
e pH indicator paper

Procedure:

» Preparation: Place a large beaker or flask containing a stir bar in an ice bath within a
chemical fume hood. Add a significant excess of cold water to the beaker.

» Controlled Addition: Slowly add the carbonyl dibromide dropwise to the cold, stirring water
from a dropping funnel. The reaction is exothermic, and the rate of addition should be
controlled to prevent excessive heat generation.

o Hydrolysis Reaction: Allow the mixture to stir for several hours to ensure complete
hydrolysis. Carbonyl dibromide reacts with water to form hydrogen bromide and carbon
dioxide.

o Neutralization: After hydrolysis is complete, slowly add a sodium bicarbonate solution to
neutralize the resulting hydrobromic acid. Monitor the pH using indicator paper until a neutral
pH (6-8) is achieved. Be cautious as the addition of bicarbonate will cause gas evolution
(carbon dioxide).

» Final Disposal: The neutralized agueous solution can then be disposed of down the drain
with copious amounts of water, in accordance with local regulations.

Physical and Chemical Properties
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Property Value Source
Chemical Formula COBr2 [1]
Molar Mass 187.818 g-mol—* [1]
Appearance Colorless liquid [1]
Density 2.52 g/mLat 15 °C [1]
Boiling Point 64.5 °C (decomposes) [1]
Solubility in Water Reacts [1]

Hazard Information

Hazard Classification Rating Source

Health: 4, Flammaubility: O,
NFPA 704 - [1]
Instability: 1

Disposal Workflow
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Caption: Logical workflow for the proper disposal of Carbonyl Dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054279#carbonyl-dibromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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